Cas no 2648862-77-3 (rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanamine)

• Product Name: rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanamine
• CAS No: 2648862-77-3
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 6227251
• PubChem ID: 145867197
• Update Time: 2025-10-19

rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanamine
• EN300-7435582
• 2648862-77-3

• Inchi： 1S/C6H10N2O2/c7-1-5-4-2-9-3-6(4)10-8-5/h4,6H,1-3,7H2/t4-,6-/m1/s1
• InChI Key： YIXPBBRDEKNOMU-INEUFUBQSA-N
• SMILES： O1C[C@@H]2[C@@H](C(CN)=NO2)C1

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 56.8Ų

Additional information on rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanamine

Introduction to Rac-[(3aR,6aR)-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanamine (CAS No. 2648862-77-3)

Rac-[(3aR,6aR-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanamine) is a meticulously synthesized compound characterized by its complex heterocyclic structure. This molecule, identified by the CAS number 2648862-77-3, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. The compound belongs to the class of oxazoline derivatives, which are known for their versatile applications in drug design and molecular recognition.

The stereochemistry of rac-[(3aR,6aR-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanamine) is defined by the specific arrangement of its chiral centers at the 3a and 6a positions. This precise stereochemical configuration is crucial for its biological activity and interactions with target molecules. The furo[3,4-d][1,2]oxazole core is a key feature of this compound, contributing to its stability and reactivity in various chemical environments.

In recent years, there has been a growing interest in oxazoline derivatives as pharmacophores due to their ability to engage in multiple binding modes with biological targets. Rac-[(3aR,6aR-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanamine) has been explored in several preclinical studies for its potential applications in modulating enzyme activity and cellular processes. Its unique structural framework allows it to interact with proteins in a manner that may lead to the development of novel therapeutic agents.

The synthesis of rac-[(3aR,6aR-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanamine) involves a series of well-designed chemical transformations that highlight the expertise of modern synthetic organic chemistry. The process requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as asymmetric synthesis have been employed to achieve the desired stereochemical outcome at the chiral centers.

The biological activity of rac-[(3aR,6aR-3aH,4H,6H,6aH-furo[3,4-d][1,2]oxazol-3-yl]methanamine) has been investigated in various cellular and molecular assays. Initial studies have shown promising results in inhibiting specific enzymatic pathways associated with inflammatory responses and cancer progression. The compound's ability to modulate these pathways makes it a valuable candidate for further development into a therapeutic agent.

The structural features of rac-[(3aR,6aR-3aH,